Cas no 1248492-65-0 (4-chloro-2-(2-methoxyethyl)-5,6-dimethylthieno2,3-dpyrimidine)

• Product Name: 4-chloro-2-(2-methoxyethyl)-5,6-dimethylthieno2,3-dpyrimidine
• CAS No: 1248492-65-0
• MF: C₁₁H₁₃ClN₂OS
• MW: 256.751720190048
• CID: 6288596
• PubChem ID: 61412909
• Update Time: 2025-05-18

4-chloro-2-(2-methoxyethyl)-5,6-dimethylthieno2,3-dpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-(2-methoxyethyl)-5,6-dimethylthieno2,3-dpyrimidine
• EN300-1267703
• 1248492-65-0
• 4-chloro-2-(2-methoxyethyl)-5,6-dimethylthieno[2,3-d]pyrimidine
• AKOS010673257

• Inchi： 1S/C11H13ClN2OS/c1-6-7(2)16-11-9(6)10(12)13-8(14-11)4-5-15-3/h4-5H2,1-3H3
• InChI Key： JFHAEVWANZMGJK-UHFFFAOYSA-N
• SMILES： ClC1=C2C(=NC(CCOC)=N1)SC(C)=C2C

Computed Properties

• Exact Mass: 256.0437119g/mol
• Monoisotopic Mass: 256.0437119g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 63.2Ų

Additional information on 4-chloro-2-(2-methoxyethyl)-5,6-dimethylthieno2,3-dpyrimidine

Comprehensive Overview of 4-chloro-2-(2-methoxyethyl)-5,6-dimethylthieno[2,3-d]pyrimidine (CAS No. 1248492-65-0)

4-chloro-2-(2-methoxyethyl)-5,6-dimethylthieno[2,3-d]pyrimidine is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. With the CAS number 1248492-65-0, this compound belongs to the thienopyrimidine class, which is known for its versatile applications in drug discovery and material science. Researchers are particularly interested in its potential as a kinase inhibitor or intermediate in synthesizing bioactive molecules.

The molecular structure of 4-chloro-2-(2-methoxyethyl)-5,6-dimethylthieno[2,3-d]pyrimidine features a chloro substituent at the 4-position and a 2-methoxyethyl group at the 2-position, which enhances its solubility and reactivity. The 5,6-dimethyl modification further optimizes its steric and electronic properties, making it a valuable scaffold for medicinal chemistry applications. Recent studies highlight its role in targeting cancer pathways and inflammatory diseases, aligning with the growing demand for novel therapeutics in precision medicine.

In the context of AI-driven drug discovery, 4-chloro-2-(2-methoxyethyl)-5,6-dimethylthieno[2,3-d]pyrimidine has been explored using machine learning models to predict its binding affinity with various biological targets. This approach resonates with the increasing integration of computational chemistry and high-throughput screening in modern research. Additionally, its synthetic accessibility and scalability make it a candidate for industrial-scale production, addressing the need for cost-effective pharmaceutical intermediates.

Environmental and green chemistry considerations are also relevant for this compound. Researchers are investigating sustainable synthesis routes to minimize waste and energy consumption, reflecting the global shift toward eco-friendly chemical processes. The compound’s stability under various conditions further supports its potential for long-term storage and logistical efficiency, which are critical factors for supply chain optimization in the chemical industry.

From a commercial perspective, 4-chloro-2-(2-methoxyethyl)-5,6-dimethylthieno[2,3-d]pyrimidine is listed in catalogs of leading chemical suppliers, often under the search terms "thienopyrimidine derivatives" or "CAS 1248492-65-0 supplier". Its pricing and availability are frequently queried in B2B marketplaces, indicating robust demand from R&D laboratories and contract manufacturing organizations (CMOs). Analytical data, such as HPLC purity and NMR spectra, are typically provided to ensure quality compliance.

Future research directions for 4-chloro-2-(2-methoxyethyl)-5,6-dimethylthieno[2,3-d]pyrimidine may include structure-activity relationship (SAR) studies to refine its biological efficacy and formulation development for enhanced delivery. As the scientific community continues to explore polypharmacology and multi-target drugs, this compound’s modular structure positions it as a promising candidate for further innovation.